Cas no 1019536-02-7 (4-bromo-2-methyl-N-(thiophen-3-yl)methylaniline)

4-Bromo-2-methyl-N-(thiophen-3-yl)methylaniline is a brominated aromatic amine derivative featuring a thiophene-methyl substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly in cross-coupling reactions and as a building block for heterocyclic frameworks. The presence of both bromine and a thiophene moiety enhances its utility in Suzuki-Miyaura and other palladium-catalyzed transformations. Its structural features make it a valuable intermediate for the development of bioactive molecules, including potential pharmacophores. The compound exhibits good stability under standard conditions, facilitating handling and storage in synthetic workflows.
4-bromo-2-methyl-N-(thiophen-3-yl)methylaniline structure
1019536-02-7 structure
Product Name:4-bromo-2-methyl-N-(thiophen-3-yl)methylaniline
CAS No:1019536-02-7
MF:C12H12BrNS
MW:282.199380874634
CID:5229901
PubChem ID:28443467
Update Time:2026-03-07

4-bromo-2-methyl-N-(thiophen-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-methyl-N-(thiophen-3-ylmethyl)aniline
    • 4-bromo-2-methyl-N-[(thiophen-3-yl)methyl]aniline
    • 3-Thiophenemethanamine, N-(4-bromo-2-methylphenyl)-
    • 4-bromo-2-methyl-N-(thiophen-3-yl)methylaniline
    • Inchi： 1S/C12H12BrNS/c1-9-6-11(13)2-3-12(9)14-7-10-4-5-15-8-10/h2-6,8,14H,7H2,1H3
    • InChI Key： NEZABTUBNAOHFI-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C)C=1)NCC1=CSC=C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 200
  • XLogP3: 4.1
  • Topological Polar Surface Area: 40.3

4-bromo-2-methyl-N-(thiophen-3-yl)methylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-164795-0.05g
4-bromo-2-methyl-N-[(thiophen-3-yl)methyl]aniline
 1019536-02-7
0.05g
 $612.0 2023-06-04
Enamine
EN300-164795-0.1g
4-bromo-2-methyl-N-[(thiophen-3-yl)methyl]aniline
 1019536-02-7
0.1g
 $640.0 2023-06-04
Enamine
EN300-164795-0.25g
4-bromo-2-methyl-N-[(thiophen-3-yl)methyl]aniline
 1019536-02-7
0.25g
 $670.0 2023-06-04
Enamine
EN300-164795-0.5g
4-bromo-2-methyl-N-[(thiophen-3-yl)methyl]aniline
 1019536-02-7
0.5g
 $699.0 2023-06-04
Enamine
EN300-164795-1.0g
4-bromo-2-methyl-N-[(thiophen-3-yl)methyl]aniline
 1019536-02-7
1g
 $728.0 2023-06-04
Enamine
EN300-164795-2.5g
4-bromo-2-methyl-N-[(thiophen-3-yl)methyl]aniline
 1019536-02-7
2.5g
 $1428.0 2023-06-04
Enamine
EN300-164795-5.0g
4-bromo-2-methyl-N-[(thiophen-3-yl)methyl]aniline
 1019536-02-7
5g
 $2110.0 2023-06-04
Enamine
EN300-164795-10.0g
4-bromo-2-methyl-N-[(thiophen-3-yl)methyl]aniline
 1019536-02-7
10g
 $3131.0 2023-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1351447-50mg
4-Bromo-2-methyl-N-(thiophen-3-ylmethyl)aniline
 1019536-02-7 95%
50mg
 ￥13219 2023-02-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1351447-100mg
4-Bromo-2-methyl-N-(thiophen-3-ylmethyl)aniline
 1019536-02-7 95%
100mg
 ￥14976 2023-02-27

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